Cas no 1261234-90-5 ((3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride)

• Product Name: (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• CAS No: 1261234-90-5
• MF: C₁₃H₂₀ClFN₂
• MW: 258.762705802917
• CID: 2164606
• Update Time: 2025-10-28

(3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride
• N-(3-Fluorobenzyl)-1-(piperidin-4-yl)methanamine hydrochloride
• SBB074528
• (3-fluorobenzyl)piperidin-4-ylmethylamine hydrochloride
• [(3-fluorophenyl)methyl](4-piperidylmethyl)amine, chloride

• Inchi： 1S/C13H19FN2.ClH/c14-13-3-1-2-12(8-13)10-16-9-11-4-6-15-7-5-11;/h1-3,8,11,15-16H,4-7,9-10H2;1H
• InChI Key： XHRJOHSXKIVDTG-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CNCC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Topological Polar Surface Area: 24.1

(3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride

Introduction to (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride (CAS No. 1261234-90-5)

(3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261234-90-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The structure of (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride incorporates a fluorine-substituted benzyl group and a piperidine moiety, which are both known to enhance the pharmacological properties of molecules. The presence of the hydrochloride salt form indicates that the compound is stable and suitable for various biochemical assays and in vitro studies.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The unique structural features of (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride make it an attractive scaffold for designing molecules with improved efficacy and selectivity. Specifically, the fluorine atom at the 3-position of the benzyl group can enhance metabolic stability, while the piperidine ring contributes to favorable pharmacokinetic profiles.

Recent studies have demonstrated that compounds containing the piperidine scaffold exhibit a wide range of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The introduction of a fluorine substituent further modulates these properties, potentially leading to more potent and selective drug candidates. For instance, fluorinated piperidine derivatives have shown promise in the treatment of central nervous system disorders due to their ability to cross the blood-brain barrier efficiently.

The hydrochloride salt form of (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride ensures high solubility in aqueous solutions, which is crucial for pharmaceutical applications. This solubility profile facilitates its use in formulation development and enhances its bioavailability upon administration. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable compound for long-term research studies.

Current research efforts are focused on exploring the potential therapeutic applications of (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride. Preliminary in vitro studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For example, it has shown potential as a modulator of neurotransmitter systems, which could be relevant for treating conditions such as depression and anxiety.

The synthesis of (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the complexity of the compound but also underscore its synthetic accessibility for further derivatization.

In conclusion, (3-Fluoro-benzyl)-piperidin-4-ylmethyl-amine hydrochloride (CAS No. 1261234-90-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in addressing unmet medical needs.